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Abstract

N,N'-Diethylethylenediamine (DEEDA) is a symmetrically substituted diamine that serves as

a highly versatile and valuable building block in modern organic synthesis. Its unique structure,

featuring two secondary amine functionalities, makes it a crucial precursor for a wide array of

molecular architectures. This technical guide provides a comprehensive overview of DEEDA,

focusing on its synthesis, physicochemical properties, and its extensive applications as a ligand

in coordination chemistry, a precursor to bioactive molecules in drug discovery, and a key

component in the development of agrochemicals and polymers. Detailed experimental

protocols for its synthesis and key reactions are presented, alongside quantitative data, to

support researchers in its practical application.

Introduction to N,N'-Diethylethylenediamine
N,N'-Diethylethylenediamine, systematically named N,N'-diethylethane-1,2-diamine, is an

organic compound characterized by an ethane backbone with a secondary ethylamino group at

each end. It is a colorless to light yellow liquid that is miscible with water and many organic

solvents.[1][2] Its utility in synthesis stems from the reactivity of its two secondary amine

nitrogens, which can act as nucleophiles or as coordination sites for metal ions.

It is important to distinguish N,N'-diethylethylenediamine (CAS: 111-74-0) from its

asymmetrical isomer, N,N-diethylethylenediamine (CAS: 100-36-7), where one nitrogen is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b085531?utm_src=pdf-interest
https://www.benchchem.com/product/b085531?utm_src=pdf-body
https://www.benchchem.com/product/b085531?utm_src=pdf-body
https://www.benchchem.com/product/b085531?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/n-n-diethylethylenediamine-dic1623.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB4732978_EN.htm
https://www.benchchem.com/product/b085531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


tertiary and the other is primary.[1][3] This guide focuses on the symmetrically substituted N,N'-

isomer.

Physicochemical and Safety Data
A summary of the key physical and chemical properties of N,N'-Diethylethylenediamine is

provided below.

Property Value References

CAS Number 111-74-0 [2][3]

Molecular Formula C6H16N2 [3]

Molecular Weight 116.20 g/mol [4]

Appearance
Colorless to almost colorless

clear liquid
[2]

Boiling Point 152-154 °C [2][3]

Melting Point -7.15 °C (estimate) [2]

Density 0.811 g/mL at 25 °C [3][4]

Refractive Index n20/D 1.4326 [3][4]

Flash Point 33 °C (91.4 °F) [3]

Water Solubility Miscible [2]

Safety Summary: N,N'-Diethylethylenediamine is a flammable liquid and vapor.[3] It is

corrosive and can cause severe skin burns and eye damage.[3] It is incompatible with acids,

acid chlorides, acid anhydrides, and strong oxidizing agents.[2] Appropriate personal protective

equipment, including gloves, goggles, and a face shield, should be used when handling this

compound.[3]

Synthesis of N,N'-Diethylethylenediamine
N,N'-Diethylethylenediamine can be prepared through several synthetic routes. A prominent

method involves the reaction of diethylamine with 2-chloroethylamine hydrochloride in the
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presence of an acid-binding agent and a catalyst.[5][6] This approach is advantageous due to

its relatively low raw material cost, high yield, and suitability for industrial-scale production.[5]

Diethylamine +
2-Chloroethylamine HCl

Autoclave Reaction

Sodium Methoxide (Acid Scavenger)
Lewis Acid Catalyst (e.g., CuCl)

100-200°C, 0.5-1.6 MPa

Reaction Conditions

pH Adjustment (≥13)
Phase Separation

3-8 hours

Rectification of Organic Phase

N,N'-Diethylethylenediamine

Click to download full resolution via product page

Caption: High-level workflow for the synthesis of N,N'-diethylethylenediamine.

Experimental Protocol: Synthesis from Diethylamine
The following protocol is adapted from patented industrial methods.[5][6]

Materials:

Diethylamine
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2-Chloroethylamine hydrochloride

Sodium methoxide in methanol solution (10-35% w/v)

Cuprous chloride (Lewis acid catalyst)

Saturated sodium hydroxide solution

High-pressure autoclave

Procedure:

The autoclave is charged with diethylamine and 2-chloroethylamine hydrochloride (molar

ratio of 4:1).[6]

Cuprous chloride is added as a catalyst, equivalent to 2% of the molar amount of 2-

chloroethylamine hydrochloride.[6]

A sodium methoxide/methanol solution is added, with the molar ratio of sodium methoxide to

2-chloroethylamine hydrochloride being 1:1.[6]

The autoclave is sealed and heated to 150°C, with the internal pressure reaching

approximately 1 MPa.[6]

The reaction mixture is maintained under these conditions with stirring for 5 hours.[6]

After cooling, the reaction mixture is transferred to a separatory funnel. Saturated sodium

hydroxide solution is added to adjust the pH to ≥13.[5]

The mixture is shaken, and the layers are allowed to separate. The upper organic layer (oil

phase) is collected.

The collected organic phase is purified by fractional distillation (rectification). The fraction

boiling between 145-148°C is collected as pure N,N'-diethylethylenediamine.[7]

Synthesis Data
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Parameter Value / Conditions Reference

Reactants
Diethylamine, 2-

Chloroethylamine HCl
[5]

Catalyst Cuprous Chloride (CuCl) [6]

Acid Scavenger Sodium Methoxide [5]

Temperature 100-200 °C (150 °C optimal) [6]

Pressure
0.52-1.60 MPa (1 MPa

optimal)
[6]

Reaction Time 3-8 hours (5 hours optimal) [6]

Reported Yield 78.6% [7]

Reported Purity 99.2% [7]

Applications in Organic Synthesis
The bifunctional nature of N,N'-diethylethylenediamine makes it a versatile building block for

a variety of chemical structures and applications.

Applications

N,N'-Diethylethylenediamine

Coordination Chemistry
(Ligands)Chelation

Pharmaceuticals
(Drug Scaffolds)Bioactive Precursor

Agrochemicals
(Herbicides, Fungicides)

Synthesis Intermediate

Polymer Science
(Curing Agents)

Cross-linking
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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